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Compound of Interest

Ethyl 4-
Compound Name:
(cyclopropylamino)benzoate

Cat. No.: B053049

For researchers, scientists, and drug development professionals, securing a reliable source of
high-purity Ethyl 4-(cyclopropylamino)benzoate is crucial for the integrity and reproducibility
of experimental results. This technical guide provides an in-depth overview of commercial
suppliers, synthesis methodologies, quality control protocols, and potential research
applications of this compound.

Commercial Availability

Ethyl 4-(cyclopropylamino)benzoate (CAS No. 112033-48-4) is available from several
chemical suppliers specializing in research-grade compounds.[1] The availability, purity, and
pricing can vary, so it is advisable to consult the suppliers’ websites for the most current
information. Below is a comparative summary of typical offerings.
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. . Available Price Range
Supplier Purity . Notes
Quantities (USD)
Certificate of
Sigma-Aldrich >98% (HPLC) 19, 59, 259 $150 - $700 Analysis typically
available online.
Purity
] determined by
TCI America >98.0% (GC) 1g, 59 $120 - $550
gas
chromatography.
Alfa Aesar 98+% 19, 5g, 10g $135 - $650
Offers bulk
Chem-Impex >97% 19, 549, 259 $100 - $450 quantities upon
request.
Oakwood
. 98% 250mg, 1g, 59 $43 - $393
Chemical

Note: Prices are estimates and subject to change. Please verify with the supplier.

Synthesis and Purification

The synthesis of Ethyl 4-(cyclopropylamino)benzoate can be achieved through several

synthetic routes. A common approach involves the N-alkylation of ethyl 4-aminobenzoate with a

cyclopropyl halide or a related cyclopropylating agent.

Proposed Synthetic Protocol

A plausible laboratory-scale synthesis is outlined below, adapted from general procedures for

similar N-alkylations of anilines.

Materials:

o Ethyl 4-aminobenzoate

e Bromocyclopropane
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Potassium carbonate (K2COs)

Dimethylformamide (DMF)

Ethyl acetate (EtOAC)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na2S0a)
Procedure:

e To a solution of ethyl 4-aminobenzoate (1 equivalent) in DMF, add potassium carbonate (2-3
equivalents).

e Add bromocyclopropane (1.5 equivalents) to the mixture.

o Heat the reaction mixture at 80-100 °C and monitor the reaction progress by thin-layer
chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature and pour it into water.
o Extract the aqueous layer with ethyl acetate (3 x volumes).
o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

» Purify the crude product by column chromatography on silica gel using a hexane/ethyl
acetate gradient to yield pure Ethyl 4-(cyclopropylamino)benzoate.
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Synthesis of Ethyl 4-(cyclopropylamino)benzoate

Reactants Reaction Conditions
Ethyl 4-aminobenzoate Bromocyclopropane K2CO3 @ @

Base Solvent 80-100 °C
Y

»| Reaction |4
N-alkylation

Product

\i

Ethyl 4-(cyclopropylamino)benzoate

Click to download full resolution via product page

A proposed reaction scheme for the synthesis of Ethyl 4-(cyclopropylamino)benzoate.

Quality Control and Characterization

Ensuring the purity and identity of research-grade Ethyl 4-(cyclopropylamino)benzoate is
critical. Standard analytical techniques for quality control include:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
chemical structure and identify any impurities.

o High-Performance Liquid Chromatography (HPLC): HPLC is employed to determine the
purity of the compound, typically expressed as a percentage of the main peak area.

e Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound.
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Example 'H NMR Data Interpretation

o Aromatic protons: Doublets in the range of 6.5-8.0 ppm.
o Ethyl ester protons: A quartet around 4.3 ppm (CHz) and a triplet around 1.3 ppm (CHs3s).
o Cyclopropyl protons: Multiplets in the upfield region, typically between 0.5-1.0 ppm.

e Amine proton: A broad singlet that may vary in chemical shift depending on the solvent and
concentration.

Potential Research Applications and Biological
Context

While specific biological activities for Ethyl 4-(cyclopropylamino)benzoate are not extensively
documented in publicly available literature, its structural similarity to other known bioactive
molecules, such as local anesthetics (e.g., benzocaine, which is ethyl 4-aminobenzoate),
suggests potential applications in drug discovery and pharmacology.

The mechanism of action for local anesthetics like benzocaine involves the blockade of
voltage-gated sodium channels in the neuronal cell membrane.[2] By binding to these
channels, the influx of sodium ions is inhibited, which prevents the generation and conduction
of nerve impulses, resulting in a loss of sensation. It is plausible that Ethyl 4-
(cyclopropylamino)benzoate could exhibit similar properties, making it a candidate for
investigation in the development of novel anesthetic agents.

The cyclopropyl group is a common motif in medicinal chemistry, often introduced to modulate
potency, selectivity, and metabolic stability. Therefore, this compound could also be a valuable
intermediate for the synthesis of more complex molecules with potential therapeutic
applications.
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Hypothetical In Vitro Screening Workflow
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A workflow for investigating the potential local anesthetic activity of the compound.

In conclusion, Ethyl 4-(cyclopropylamino)benzoate is a readily available research chemical
with potential applications in the development of new therapeutic agents. The information
provided in this guide serves as a starting point for researchers interested in exploring the
properties and uses of this compound. It is always recommended to consult the supplier's
documentation and relevant safety data sheets before handling any chemical.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b053049?utm_src=pdf-body-img
https://www.benchchem.com/product/b053049?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Research-Grade Ethyl 4-(cyclopropylamino)benzoate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b053049#commercial-suppliers-of-
research-grade-ethyl-4-cyclopropylamino-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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